Cas no 1956382-53-8 (4-(Pyrimidin-4-yl)cyclohexanone)

4-(Pyrimidin-4-yl)cyclohexanone is a versatile intermediate in organic synthesis, particularly valued for its pyrimidine-functionalized cyclohexanone structure. This compound serves as a key building block in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to introduce both cyclohexanone and pyrimidine moieties into target molecules. Its rigid yet modifiable framework enables precise structural modifications, making it useful in drug discovery and material science applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by compatibility with various reaction conditions, allowing for selective functionalization at either the ketone or pyrimidine group.

4-(Pyrimidin-4-yl)cyclohexanone structure

1956382-53-8 structure

Product Name:4-(Pyrimidin-4-yl)cyclohexanone

CAS No:1956382-53-8

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:4779546

Update Time:2025-06-08

4-(Pyrimidin-4-yl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

- 4-(Pyrimidin-4-yl)cyclohexanone
- Inchi： 1S/C10H12N2O/c13-9-3-1-8(2-4-9)10-5-6-11-7-12-10/h5-8H,1-4H2
- InChI Key： RGFBMTMLRLZLAJ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=CN=CN=2)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 183
XLogP3: 0.5
Topological Polar Surface Area: 42.8

4-(Pyrimidin-4-yl)cyclohexanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513848-1g	4-(Pyrimidin-4-yl)cyclohexanone	1956382-53-8	97%	1g	$327	2023-02-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02974-5g	4-(pyrimidin-4-yl)cyclohexan-1-one	1956382-53-8	95%	5g	$2080	2023-09-07

4-(Pyrimidin-4-yl)cyclohexanone Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 4-(Pyrimidin-4-yl)cyclohexanone

Comprehensive Overview of 4-(Pyrimidin-4-yl)cyclohexanone (CAS No. 1956382-53-8): Properties, Applications, and Industry Insights

4-(Pyrimidin-4-yl)cyclohexanone (CAS No. 1956382-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine-derived cyclohexanone derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents. The compound's molecular framework combines the hydrogen-bonding capacity of the pyrimidine ring with the conformational flexibility of the cyclohexanone moiety, making it valuable for structure-activity relationship (SAR) studies.

Recent literature highlights the growing demand for 4-(Pyrimidin-4-yl)cyclohexanone in medicinal chemistry applications, especially in the development of small molecule therapeutics for oncology and infectious diseases. Its CAS registry number (1956382-53-8) frequently appears in patent filings related to heterocyclic compounds and pharmacophore design. Analytical characterization data shows the compound typically appears as a white to off-white crystalline powder with a molecular weight of 176.21 g/mol and purity levels exceeding 98% (HPLC) in commercial samples.

The synthetic utility of 4-(Pyrimidin-4-yl)cyclohexanone extends to high-throughput screening libraries and fragment-based drug discovery platforms. Researchers particularly value its ability to serve as a molecular scaffold for generating diverse analogs through microwave-assisted reactions or flow chemistry techniques. Stability studies indicate the compound remains stable under inert atmospheres at room temperature, though it's recommended to store it at 2-8°C for long-term preservation.

From a green chemistry perspective, recent process optimization efforts have focused on developing more sustainable routes to 4-(Pyrimidin-4-yl)cyclohexanone synthesis. These include catalytic hydrogenation methods and biocatalytic approaches that reduce organic solvent consumption. The compound's structure-property relationships have been extensively studied using computational chemistry tools, with particular emphasis on its logP (1.92) and polar surface area (46.7 Å²) as key physicochemical parameters.

Emerging applications in material science have identified 4-(Pyrimidin-4-yl)cyclohexanone as a potential building block for organic electronic materials. Its π-conjugated system shows promise in the development of molecular sensors and photovoltaic components. These interdisciplinary applications align with current market trends favoring multifunctional compounds that bridge pharmaceutical and advanced material sectors.

Quality control protocols for 1956382-53-8 typically involve HPLC-MS analysis, 1H/13C NMR spectroscopy, and elemental analysis to verify identity and purity. The compound's spectral data (including characteristic IR absorption at 1715 cm⁻¹ for the carbonyl stretch) serves as important reference material for analytical laboratories. Regulatory documentation emphasizes compliance with REACH and GMP standards for research-grade materials.

Market analysis indicates steady growth in the availability of 4-(Pyrimidin-4-yl)cyclohexanone from custom synthesis providers and fine chemical suppliers worldwide. Procurement strategies increasingly focus on just-in-time delivery models to support medicinal chemistry programs. The compound's structure-activity profile continues to inspire novel research directions in computer-aided drug design and cheminformatics applications.